Cas no 129083-44-9 (Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity))

• Product Name: Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity)
• CAS No: 129083-44-9
• MF: C₁₀H₁₄N₈S₄
• MW: 374.531754016876
• CID: 824648
• Update Time: 2025-10-28

Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity) Chemical and Physical Properties

Names and Identifiers

• Bis[(2-guanidino-4-thiazolyl)methyl]disulfide
• 2-[4-[[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methyldisulfanyl]methyl]-1,3-thiazol-2-yl]guanidine
• Bis[(2-guanidino-4-thiazolyl)methyl]disulfide (Famotidine Impurity)
• PP2
• UNII-RW4R9WD6HN
• 2,2′-[4,4′-Disulfanediylbis(methylene)bis(thiazole-4,2-diyl)]diguanidine
• N,N′′′-[Dithiobis(methylene-4,2-thiazolediyl)]bisguanidine
• FaMotidine EP IMpurity E
• FaMotidine Related CoMpound E
• Famotidine USP Related Compound E
• N,N'''-[Dithiobis(Methylene-4,2-thiazolediyl)]bisguanidine
• 2,2'-[Disulfanediylbis-(methylenethiazole-4,2-diyl)]diguanidine
• Bis[(2-guanidino-4-thiazolyl)Methyl]disulfide (FaMotidine IMpurity)
• Famotidine Related Compound E (25 mg) (2,2'-[4,4'-disulfanediylbis(methylene)bis(thiazole-4,2-diyl)]diguanidine)
• 2,2'-[Disulfanediylbis(methylenethiazole-4,2-diyl)]diguanidine
• Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity)

• Inchi： 1S/C10H14N8S4/c11-7(12)17-9-15-5(1-19-9)3-21-22-4-6-2-20-10(16-6)18-8(13)14/h1-2H,3-4H2,(H4,11,12,15,17)(H4,13,14,16,18)
• InChI Key： ZWHJVLVEEDAPHN-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(NC(N)=N)=N1)SCC1=CSC(NC(N)=N)=N1

Computed Properties

• Exact Mass: 374.02200

Experimental Properties

• Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 256.66000
• LogP: 4.03800

Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity) Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Bis(2-guanidino-4-thiazolyl)methyldisulfide (>85% Purity)(Famotidine Impurity)

Comprehensive Analysis of Bis(2-guanidino-4-thiazolyl)methyldisulfide (CAS No. 129083-44-9) and Its Role as a Famotidine Impurity

Bis(2-guanidino-4-thiazolyl)methyldisulfide (CAS No. 129083-44-9) is a critical compound in pharmaceutical chemistry, primarily recognized as an impurity in Famotidine, a widely used H2-receptor antagonist. With a purity of >85%, this compound has garnered significant attention due to its structural complexity and implications in drug safety. The thiazole and guanidine functional groups in its backbone contribute to its unique chemical properties, making it a subject of interest for researchers and quality control specialists.

The growing demand for high-purity pharmaceuticals has placed Famotidine impurities like Bis(2-guanidino-4-thiazolyl)methyldisulfide under scrutiny. Regulatory agencies such as the FDA and EMA emphasize the need for rigorous impurity profiling to ensure drug efficacy and patient safety. This compound, often abbreviated as BGTMD in research circles, is a byproduct of Famotidine synthesis and must be carefully monitored to comply with ICH guidelines (Q3A and Q3B). Its detection and quantification are typically performed using advanced techniques like HPLC, LC-MS, and NMR spectroscopy.

Recent trends in pharmaceutical analysis highlight the importance of understanding degradation pathways and impurity formation. Bis(2-guanidino-4-thiazolyl)methyldisulfide is often discussed in forums and publications focusing on pharmaceutical stability testing and forced degradation studies. Researchers are particularly interested in its behavior under stress conditions such as heat, light, and pH variations, which are critical for predicting shelf-life and storage requirements.

From a synthetic chemistry perspective, the disulfide bridge in Bis(2-guanidino-4-thiazolyl)methyldisulfide is a key structural feature. This moiety is known for its redox-active properties, which can influence the compound's reactivity and stability. The presence of thiazole rings further enhances its potential for interactions with biological targets, making it a candidate for further pharmacological studies. However, its primary role remains as a quality control marker in Famotidine production.

In the context of green chemistry and sustainable pharmaceutical manufacturing, minimizing impurity formation is a hot topic. Strategies such as process optimization and catalyst selection are being explored to reduce the generation of compounds like Bis(2-guanidino-4-thiazolyl)methyldisulfide. This aligns with the industry's shift toward environmentally friendly synthesis and waste reduction, which are frequently searched topics in academic and industrial databases.

The analytical challenges associated with Bis(2-guanidino-4-thiazolyl)methyldisulfide are another area of interest. Due to its polar nature and potential for matrix interference, developing robust analytical methods is essential. Publications on method validation and chromatographic separation often cite this compound as a case study, reflecting its relevance in modern pharmaceutical analysis.

In summary, Bis(2-guanidino-4-thiazolyl)methyldisulfide (CAS No. 129083-44-9) is more than just a Famotidine impurity. It represents a nexus of pharmaceutical chemistry, regulatory science, and analytical technology. Its study offers insights into drug stability, synthetic pathways, and quality assurance, making it a valuable subject for ongoing research and development.